5-chloro-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C15H13ClN2OS2/c1-8-6-9(2)13-10(7-8)18(3)15(21-13)17-14(19)11-4-5-12(16)20-11/h4-7H,1-3H3
• InChI Key: PWISIEIZJDLPMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=C(S3)Cl)S2)C)C
• Molecular Formula: C15H13ClN2OS2
• Molecular Weight: 336.9 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-chloro-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide” are not available in the sources.

Scientific Research Applications

Anti-Tubercular Activity

. These compounds have shown better inhibition potency against M. .

Anti-Inflammatory Activity

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Antiviral Activity

. This suggests that benzothiazole derivatives may also have potential antiviral applications.

Potential Biomarker for Alzheimer’s Disease

. Given the structural similarity between the compound and the compounds studied in this research, it’s possible that this compound could also serve as a potential biomarker for Alzheimer’s disease-related neuroinflammation in the eye.

Use in Organic Synthesis

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Agricultural Applications

. Although this is a different field, it demonstrates the broad potential applications of chemical compounds.

Safety and Hazards

The safety and hazards associated with this compound are not mentioned in the sources. It’s always important to handle chemicals with appropriate safety measures.